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Compound of Interest

Compound Name: Furaltadone

CAS No.: 139-91-3; 2818-22-6; 3759-92-0

Cat. No.: B15582989

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Furaltadone hydrochloride, a synthetic nitrofuran antibiotic, has historically been utilized in

veterinary medicine for its broad-spectrum antibacterial and antiprotozoal activities. This

technical guide provides an in-depth overview of the core physicochemical properties,

mechanism of action, and key experimental protocols related to Furaltadone hydrochloride.

The information is intended to serve as a valuable resource for researchers, scientists, and

professionals engaged in drug development and microbiological research. This document

summarizes quantitative data in structured tables, details experimental methodologies, and

provides visual representations of key pathways and workflows to facilitate a comprehensive

understanding of this compound.

Chemical and Physical Properties
Furaltadone hydrochloride is a yellow crystalline powder. The anhydrous form is described as

a white, crystalline, odorless powder, while the monohydrate is yellow.[1] It is a synthetic
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nitrofuran derivative with the chemical name 5-morpholinomethyl-3-(5-

nitrofurfurylideneamino)-2-oxazolidone hydrochloride.[1]

Identification and Structural Information
Property Value Reference

Chemical Name

5-morpholinomethyl-3-(5-

nitrofurfurylideneamino)-2-

oxazolidone hydrochloride

[1]

Synonyms
Altafur hydrochloride, NF-902

hydrochloride, NSC 53270
[2][3]

CAS Number 3759-92-0 [2][4]

Molecular Formula C₁₃H₁₆N₄O₆·HCl [2][3]

Molecular Weight 360.75 g/mol (anhydrous) [1][2][4]

InChI Key
PPSVFZXMDMUIGB-

UHFFFAOYSA-N
[3]

SMILES

C1COCCN1CC2CN(C(=O)O2)

N=CC3=CC=C(O3)--INVALID-

LINK--[O-].Cl

[2][3]

Physicochemical Data
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Property Value Reference

Appearance Yellow crystalline powder [1][4]

Melting Point
Approx. 240°C (with

decomposition)
[1]

Solubility

Water: 72 mg/mL[2], 66 mg/mL

(Sonication recommended)[5],

≥34.35 mg/mL[6]DMSO: 17

mg/mL (47.12 mM)[2], 16.67

mg/mL (46.2 mM) (Sonication

recommended)[5], ≥12.4

mg/mL (with gentle warming)

[6]Ethanol: Insoluble[2][5]

pKa 6.35 [7]

logP 0.8 [7]

Mechanism of Action
Furaltadone hydrochloride exerts its antimicrobial effects through a multi-faceted mechanism

primarily involving the damage of microbial genetic material and essential enzymes.[8][9][10]

Antibacterial and Antiprotozoal Activity
Once inside the bacterial or protozoal cell, the nitro group of Furaltadone is metabolically

activated, generating reactive intermediates.[8] These highly reactive molecules are

responsible for the drug's cytotoxic effects. The proposed mechanism involves:

DNA and RNA Damage: The reactive intermediates cause fragmentation of the DNA and

RNA backbone, thereby inhibiting replication and transcription, which ultimately leads to cell

death.[2][8][9]

Enzyme Inhibition: Furaltadone and its metabolites can cause irreversible damage to the

prosthetic groups of essential microbial enzymes and degrade their polypeptide chains.[2][9]

One proposed target includes enzymes crucial for cell wall synthesis, such as DNA gyrase

and topoisomerase II, leading to the inhibition of protein synthesis.[3][10]
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This broad mechanism of action contributes to its effectiveness against a wide range of Gram-

positive and Gram-negative bacteria, including species of Salmonella, Escherichia, Proteus,

Streptococcus, and Staphylococcus.[1][8] It has also demonstrated efficacy against protozoa

like those causing coccidiosis.[2][8]
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Caption: Proposed antibacterial mechanism of Furaltadone hydrochloride.

Immunomodulatory Effects
Beyond its antimicrobial properties, Furaltadone has been shown to possess

immunomodulatory effects, specifically in the context of allergic reactions.[8][11] It has been

demonstrated to suppress IgE-mediated allergic responses by inhibiting the activation of mast

cells.[8][11]

The underlying mechanism for this activity is the inhibition of the Lyn/Syk signaling pathway in

mast cells.[11] Furaltadone (10 µM) has been shown to inhibit the antigen-induced

phosphorylation of early signaling proteins, including Syk and LAT, as well as downstream

signaling proteins such as Akt, Erk1/2, p38, and JNK in mast cells, without causing cytotoxicity.

[11][12] This suppression of mast cell activation prevents the degranulation and release of

inflammatory mediators.[11]
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Caption: Immunomodulatory mechanism of Furaltadone hydrochloride via inhibition of the

Lyn/Syk pathway in mast cells.

Experimental Protocols
Synthesis of Furaltadone Hydrochloride
The synthesis of Furaltadone hydrochloride involves a multi-step process. A general outline

involves the reaction of furfural with 4-nitro-o-phenylenediamine, followed by purification and

conversion to the hydrochloride salt.[6] A more detailed, analogous synthesis for a similar

oxazolidinone structure is described, which can be adapted.

Reaction Scheme:

Starting Materials:
- 3-(N-morpholinyl)-1,2-epoxypropane

- Hydrazine Hydrate
Formation of Hydrazine Adduct Intermediate:

3-amino-5-(N-morpholinyl)-methyl-2-oxazolidone
Reaction with

5-nitro-2-furaldehyde Furaltadone (Base) Addition of
Hydrochloric Acid Furaltadone Hydrochloride Recrystallization

Click to download full resolution via product page

Caption: General synthesis workflow for Furaltadone hydrochloride.

Methodology:

A detailed manufacturing process for the furaltadone base involves the reaction of 3-(N-

morpholinyl)-1,2-epoxypropane with hydrazine hydrate. The excess hydrazine is removed, and

the resulting intermediate, 3-amino-5-(N-morpholinyl)-methyl-2-oxazolidone, is then reacted
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with 5-nitro-2-furaldehyde in an acidified aqueous ethanol solution. The hydrochloride salt is

formed quantitatively by suspending the furaltadone base in alcohol and adding a sufficient

amount of concentrated aqueous hydrochloric acid. The resulting precipitate can be

recrystallized from 80% alcohol.

Analytical Methods
A reversed-phase HPLC method can be utilized for the analysis of Furaltadone.

Column: Cogent Bidentate C8™, 4µm, 100Å (4.6 x 75mm)

Mobile Phase: 80% Deionized Water / 20% Acetonitrile / 0.1% Formic Acid (v/v)

Flow Rate: 1.0 mL/minute

Injection Volume: 1 µL

Detection: UV at 367 nm

Sample Preparation: A 1 mg/mL stock solution of Furaltadone hydrochloride in the mobile

phase can be prepared and subsequently diluted as needed.

¹H and ¹³C NMR are used to confirm the structure of Furaltadone hydrochloride. While a

specific detailed spectrum with peak assignments for the hydrochloride salt is not readily

available in the cited literature, a ¹H NMR spectrum for the furaltadone base has been

published and can be used as a reference for structural elucidation.

In Vitro Antibacterial Susceptibility Testing
Standardized methods from the Clinical and Laboratory Standards Institute (CLSI), such as

M07 (broth dilution) and M02 (disk diffusion), should be followed for determining the in vitro

antibacterial activity of Furaltadone hydrochloride.

General Broth Microdilution Protocol:

Prepare a stock solution of Furaltadone hydrochloride in a suitable solvent (e.g., DMSO).
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Perform serial two-fold dilutions of the compound in cation-adjusted Mueller-Hinton Broth

(CAMHB) in a 96-well microtiter plate.

Inoculate each well with a standardized bacterial suspension (approximately 5 x 10⁵

CFU/mL).

Include positive (bacteria without drug) and negative (broth only) controls.

Incubate the plates at 35-37°C for 16-20 hours.

The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of

Furaltadone hydrochloride that completely inhibits visible bacterial growth.

In Vitro Mast Cell Degranulation Assay (β-
Hexosaminidase Release)
This assay measures the release of the granular enzyme β-hexosaminidase from mast cells

(e.g., RBL-2H3 cell line) as an indicator of degranulation.

Protocol:

Seed RBL-2H3 cells in a 24-well plate and sensitize them with anti-dinitrophenyl (DNP)

immunoglobulin E (IgE).

Wash the cells and pre-incubate with various concentrations of Furaltadone hydrochloride

for 30 minutes.

Induce degranulation by challenging the cells with DNP-human serum albumin (HSA).

After incubation, centrifuge the plate and collect the supernatant.

To measure β-hexosaminidase activity, incubate the supernatant with a p-nitrophenyl-N-

acetyl-β-D-glucosaminide (pNAG) substrate solution in a citrate buffer (pH 4.5) at 37°C.

Stop the reaction with a high pH stop solution (e.g., Na₂CO₃/NaHCO₃ buffer, pH 10.0).

Measure the absorbance of the released p-nitrophenol at 405 nm.
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Calculate the percentage of β-hexosaminidase release relative to a positive control (e.g.,

Triton X-100 lysed cells).

In Vivo Passive Cutaneous Anaphylaxis (PCA) Model
The PCA model in mice is used to evaluate the in vivo anti-allergic activity of Furaltadone
hydrochloride.

Protocol:

Passively sensitize BALB/c mice by intradermally injecting anti-DNP IgE into one ear.

After 24 hours, administer Furaltadone hydrochloride (e.g., 3-30 mg/kg) orally.

After 1 hour, induce an anaphylactic reaction by intravenous injection of DNP-HSA

containing Evans blue dye into the tail vein.

After 30-60 minutes, sacrifice the mice and excise the ears.

Extract the Evans blue dye from the ear tissue using formamide at 63°C overnight.

Quantify the amount of extravasated dye by measuring the absorbance at 620 nm.

A reduction in dye extravasation in the Furaltadone-treated group compared to the vehicle

control indicates inhibition of the allergic response.

Applications in Research and Drug Development
Furaltadone hydrochloride serves as a valuable tool in several areas of research:

Antimicrobial Research: It can be used as a reference compound in studies on nitrofuran

antibiotics and to investigate mechanisms of bacterial resistance.[9]

Immunology and Allergy Research: Its ability to inhibit mast cell degranulation makes it a

useful pharmacological tool for studying the signaling pathways involved in allergic

responses.[8][11]
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Drug Discovery: As a well-characterized antibacterial agent, it can be used as a lead

compound or a standard in screening for new antimicrobial agents.[9]

Veterinary Medicine: Historically, it has been used for the treatment and prevention of various

bacterial and protozoal infections in poultry and other livestock.[1][8]

Safety and Regulatory Status
The use of nitrofurans, including Furaltadone, in food-producing animals has been banned in

many countries, including the European Union and the United States, due to concerns about

the potential carcinogenicity of their residues. Therefore, its application is now primarily limited

to research purposes.

Conclusion
Furaltadone hydrochloride is a nitrofuran antibiotic with a well-defined mechanism of action

involving the damage of microbial DNA, RNA, and proteins. It also exhibits interesting

immunomodulatory properties through the inhibition of mast cell degranulation. This technical

guide has provided a comprehensive overview of its physicochemical properties and detailed

experimental protocols for its synthesis, analysis, and biological evaluation. This information is

intended to support further research and development efforts in the fields of microbiology,

immunology, and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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